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Compound of Interest

Compound Name: 2,3,3,3-Tetrafluoropropene

Cat. No.: B1223342 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3,3,3-Tetrafluoropropene (HFO-

1234yf), a hydrofluoroolefin refrigerant of significant interest due to its low global warming

potential. This document details its chemical identity, physicochemical properties, synthesis,

environmental fate, and toxicological profile, supported by experimental data and

methodologies.

Nomenclature and Chemical Identity

IUPAC Name: 2,3,3,3-Tetrafluoropropene[1][2][3][4]

CAS Number: 754-12-1[2][3][4]

Synonyms: HFO-1234yf, R-1234yf, 2,3,3,3-Tetrafluoroprop-1-ene[3][4]

Molecular Formula: C₃H₂F₄[4] or CH₂=CFCF₃[1]

Quantitative Data Summary
The following tables summarize the key quantitative data for HFO-1234yf, covering its

thermophysical, flammability, and toxicological properties.

Table 1: Thermophysical Properties of HFO-1234yf
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Property Value Units Reference

Molecular Weight 114.0 g/mol [2]

Boiling Point (at 101.3

kPa)
-29.5 °C [1]

Critical Temperature 94.7 °C [2]

Critical Pressure 33.81 bar [2]

Critical Density 475.55 kg/m ³ [2]

Liquid Heat Capacity

(at 25°C)
1.411 kJ/kg·K [1]

Vapor Heat Capacity

(at 25°C)
1.066 kJ/kg·K [1]

Heat of Vaporization

(at boiling point)
180.1 kJ/kg [1]

Vapor Pressure (at

25°C)
683 kPa [1]

Liquid Thermal

Conductivity (at 25°C)
0.067 W/m·K [1]

Solubility in Water (at

24°C)
198.2 mg/l [2]

Atmospheric Lifetime 11 days [1][5]

Global Warming

Potential (100-year)
<1 - [1]

Ozone Depletion

Potential
0 - [2]

Table 2: Flammability and Safety Data of HFO-1234yf
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Property Value Units Reference

Lower Flammability

Limit (LFL)
6.2 % vol. [1]

Upper Flammability

Limit (UFL)
12.3 % vol. [1]

Auto-ignition

Temperature
405 °C [2]

Safety Classification

(ASHRAE)
A2L - [2]

Table 3: Toxicological Profile of HFO-1234yf
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Study Type Species Exposure Result Reference

Acute Inhalation

Toxicity (4-hour)
Rat

Up to 405,800

ppm
No lethality [2]

Acute Inhalation

Toxicity (4-hour)
Mouse

Up to 101,850

ppm
No lethality [2]

Acute Inhalation

Toxicity (1-hour)
Rabbit 100,000 ppm

No mortality or

clinical signs of

toxicity

[2]

Cardiac

Sensitization
Dog

Up to 120,000

ppm

No sensitization

to adrenalin
[2]

90-Day

Inhalation Study
Rat

Up to 50,000

ppm (6 hrs/day, 5

days/week)

No treatment-

related adverse

effects

[2]

Developmental

Toxicity
Rat

Up to 50,000

ppm

No biologically

significant effects
[2]

Genotoxicity

(Micronucleus

Assay)

Mouse, Rat N/A Not genotoxic [2]

Genotoxicity

(Unscheduled

DNA Synthesis)

N/A N/A Not genotoxic [2]

Mutagenicity

(Ames Test)

S. typhimurium

TA100, E. coli

WP2 uvrA

≥ 20%

concentration

Mutagenic with

metabolic

activation

[2]

Experimental Protocols
Detailed methodologies for key experiments cited in the toxicological and material compatibility

assessment of HFO-1234yf are outlined below.

Toxicology Testing
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A comprehensive set of toxicological studies was conducted to evaluate the safety of HFO-

1234yf, generally following internationally recognized guidelines such as those from the

Organization for Economic Cooperation and Development (OECD).[5]

Acute Inhalation Toxicity:

Objective: To determine the potential for a single, short-term exposure to HFO-1234yf to

cause lethality.

Methodology: Groups of rats and mice were exposed to various concentrations of HFO-

1234yf for a single 4-hour period. Rabbits were exposed for 1 hour. The animals were then

observed for a period of 14 days for any signs of toxicity and mortality.[2]

Cardiac Sensitization:

Objective: To assess the potential of HFO-1234yf to sensitize the heart to adrenaline,

which could lead to cardiac arrhythmias.

Methodology: Dogs were administered adrenaline and simultaneously exposed to

increasing concentrations of HFO-1234yf. Electrocardiograms were monitored for any

cardiac irregularities.[2]

Repeated Dose Inhalation Toxicity (90-Day Study):

Objective: To evaluate the cumulative toxic effects of repeated exposure to HFO-1234yf

over a 90-day period.

Methodology: Rats were exposed to HFO-1234yf at concentrations of 5,000, 15,000, and

50,000 ppm for 6 hours per day, 5 days a week, for 90 days. A thorough examination of

the animals, including clinical observations, body weight, food consumption, hematology,

clinical chemistry, urinalysis, and histopathology of major organs and tissues, was

conducted.[2]

Genotoxicity and Mutagenicity:

Objective: To assess the potential of HFO-1234yf to induce genetic mutations or

chromosomal damage.
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Methodology:

Ames Test:Salmonella typhimurium strains TA100 and Escherichia coli WP2 uvrA were

exposed to HFO-1234yf at concentrations of 20% and higher, both with and without

metabolic activation, to detect gene mutations.[2]

Micronucleus Assay: Mice and rats were exposed to HFO-1234yf, and their bone

marrow cells were examined for the presence of micronuclei, an indicator of

chromosomal damage.[2]

Unscheduled DNA Synthesis (UDS) Assay: This assay was performed to detect DNA

repair, which is an indication of DNA damage.[2]

Material Compatibility Testing
Objective: To evaluate the compatibility of HFO-1234yf with common materials used in air

conditioning systems, such as plastics, elastomers, and metals.

Methodology (Sealed Tube Method, based on ASHRAE Standard 97):

Coupons of the test materials (e.g., aluminum, copper, steel, various plastics and

elastomers) were placed in sealed glass tubes.[5][6]

The tubes were charged with HFO-1234yf, a lubricant (such as polyalkylene glycol (PAG)

or polyolester (POE)), and in some cases, contaminants like water or air.[5][6]

The sealed tubes were then aged at elevated temperatures (e.g., 100°C for

plastics/elastomers, 175°C or 200°C for metals) for a period of two weeks.[5]

After aging, the materials were evaluated for changes in their physical and chemical

properties.

Metals: Visually inspected for corrosion.[5]

Plastics: Inspected for weight change and physical appearance.[5]

Elastomers: Evaluated for linear swell, weight gain, and changes in hardness using a

durometer.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/23742174/
https://pubmed.ncbi.nlm.nih.gov/23742174/
https://pubmed.ncbi.nlm.nih.gov/23742174/
https://files01.core.ac.uk/download/4955428.pdf
https://www.energy.kth.se/applied-thermodynamics/key-research-areas/heating-systems/low-gwp-news/stabilitet-och-kompatibilitet-av-hfo-koldmedier-1.328321
https://files01.core.ac.uk/download/4955428.pdf
https://www.energy.kth.se/applied-thermodynamics/key-research-areas/heating-systems/low-gwp-news/stabilitet-och-kompatibilitet-av-hfo-koldmedier-1.328321
https://files01.core.ac.uk/download/4955428.pdf
https://files01.core.ac.uk/download/4955428.pdf
https://files01.core.ac.uk/download/4955428.pdf
https://files01.core.ac.uk/download/4955428.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways and Experimental Workflows
The following diagrams illustrate key processes related to HFO-1234yf.

Method 1: Two-Step Gas-Phase Process Method 2: Two-Step Liquid/Gas-Phase Process

Trifluorochloroethylene
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Thermal Reaction
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Caption: Overview of two patented synthesis pathways for HFO-1234yf.
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Caption: Atmospheric degradation pathway of HFO-1234yf.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.energy.kth.se/applied-thermodynamics/key-research-areas/heating-systems/low-gwp-news/stabilitet-och-kompatibilitet-av-hfo-koldmedier-1.328321
https://www.benchchem.com/product/b1223342#iupac-name-and-cas-number-for-hfo-1234yf
https://www.benchchem.com/product/b1223342#iupac-name-and-cas-number-for-hfo-1234yf
https://www.benchchem.com/product/b1223342#iupac-name-and-cas-number-for-hfo-1234yf
https://www.benchchem.com/product/b1223342#iupac-name-and-cas-number-for-hfo-1234yf
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1223342?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

